Cas no 861965-54-0 (1,3,2-Dioxaborolane, 2-(4-cyclopentylphenyl)-4,4,5,5-tetramethyl-)

1,3,2-Dioxaborolane, 2-(4-cyclopentylphenyl)-4,4,5,5-tetramethyl- structure
861965-54-0 structure
Product Name:1,3,2-Dioxaborolane, 2-(4-cyclopentylphenyl)-4,4,5,5-tetramethyl-
CAS No:861965-54-0
MF:C17H25BO2
MW:272.190205335617
MDL:MFCD22493703
CID:1845390
PubChem ID:58873105
Update Time:2025-04-21

1,3,2-Dioxaborolane, 2-(4-cyclopentylphenyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-(4-cyclopentylphenyl)-4,4,5,5-tetramethyl-
    • 4-Cyclopentylphenylboronic acid pinacol ester
    • Z3244908275
    • C17H25BO2
    • MFCD22493703
    • DB-191637
    • 861965-54-0
    • E10271
    • EN300-4761896
    • 2-(4-Cyclopentylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • CS-0189597
    • SCHEMBL3136657
    • MDL： MFCD22493703
    • Inchi： 1S/C17H25BO2/c1-16(2)17(3,4)20-18(19-16)15-11-9-14(10-12-15)13-7-5-6-8-13/h9-13H,5-8H2,1-4H3
    • InChI Key： LVOIIZCFKHGMRA-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC(=CC=2)C2CCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 272.1947602g/mol
  • Monoisotopic Mass: 272.1947602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

1,3,2-Dioxaborolane, 2-(4-cyclopentylphenyl)-4,4,5,5-tetramethyl- Pricemore >>

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